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Compound of Interest

Compound Name: Bromochloroacetonitrile

Cat. No.: B024974

For immediate reference, this guide provides essential safety and logistical information for the
proper handling and disposal of Bromochloroacetonitrile (BCAN). Adherence to these
procedures is critical for ensuring laboratory safety and environmental compliance.

Bromochloroacetonitrile is a halogenated organic compound that requires specific handling
and disposal protocols due to its potential hazards. As with all laboratory chemicals, a thorough
review of the Safety Data Sheet (SDS) is the first and most critical step before handling this
substance.[1][2][3]

Immediate Safety and Handling Precautions

When working with Bromochloroacetonitrile, it is imperative to use a chemical fume hood to
prevent inhalation of vapors.[1][4] Personal protective equipment (PPE) is mandatory to avoid
skin and eye contact.[1][4][5] Symptoms of exposure may include irritation of the skin, eyes,
and mucous membranes.[6]

Required Personal Protective Equipment (PPE):
e Gloves: Nitrile gloves are recommended.[1]
o Eye Protection: Chemical safety goggles or a face shield.[1][4][5]

e Protective Clothing: A lab coat and closed-toe shoes are required.[1] For handling larger
guantities or in the event of a spill, disposable Tyvek-type sleeves or a full suit may be

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b024974?utm_src=pdf-interest
https://www.benchchem.com/product/b024974?utm_src=pdf-body
https://www.benchchem.com/product/b024974?utm_src=pdf-body
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/product/b024974?utm_src=pdf-body
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://www.yufenggp.com/resources/understanding-the-sds-for-acetonitrile-safe-handling-practices.html
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://www.yufenggp.com/resources/understanding-the-sds-for-acetonitrile-safe-handling-practices.html
https://www.chemicalbook.com/msds/bromoacetonitrile.htm
https://pubchem.ncbi.nlm.nih.gov/compound/55004
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://www.yufenggp.com/resources/understanding-the-sds-for-acetonitrile-safe-handling-practices.html
https://www.chemicalbook.com/msds/bromoacetonitrile.htm
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

necessary.[6]
In case of accidental exposure, follow these first aid measures immediately:

o Skin Contact: Wash the affected area with soap and plenty of water and seek immediate
medical attention.[5][7]

o Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if
present and easy to do so. Continue rinsing and get medical attention.[5][7][8]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek
immediate medical attention.[7][8]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[5][6]

Spill Management
In the event of a Bromochloroacetonitrile spill, the following steps should be taken:

e Evacuate and Ventilate: Immediately alert others in the vicinity and evacuate the area.
Ensure the area is well-ventilated, preferably within a chemical fume hood.[2]

o Containment: For small spills, use an inert absorbent material, such as vermiculite or sand,
to contain the substance.

o Cleanup: Carefully collect the absorbent material and place it in a sealed, vapor-tight plastic
bag or other appropriate container for disposal as hazardous waste.[2][6]

» Decontamination: Clean the spill area with a soap and water solution.[6]

o Large Spills: For large spills, evacuate the area and contact your institution's Environmental
Health and Safety (EHS) department or emergency services.[2][9]

Proper Disposal Procedure

Under no circumstances should Bromochloroacetonitrile or any halogenated organic
compounds be disposed of down the drain.[1][2] These substances are toxic and harmful to the
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environment.
Step-by-Step Disposal Protocol:

o Waste Segregation: Bromochloroacetonitrile is a halogenated organic compound. It must
be collected separately from non-halogenated organic waste.[1][2][10] Mixing halogenated
and non-halogenated waste streams increases disposal costs and complexity.[3]

o Waste Container Selection: Use a designated, compatible waste container, typically a glass
or high-density polyethylene (HDPE) bottle, for collecting halogenated organic waste.[4][11]
The container must have a secure, tight-fitting lid to prevent the release of vapors.[2][4]

» Labeling: Clearly label the waste container with "Halogenated Organic Waste" and list
"Bromochloroacetonitrile” as a constituent.[2][4][10] The label should also include
appropriate hazard warnings such as "Toxic" and "Corrosive".[4][6][8]

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong acids, bases, and oxidizing agents.[8][11] The storage
location should be a designated satellite accumulation area.[3]

o Disposal Request: Once the container is full or ready for disposal, contact your institution's
EHS department to arrange for a hazardous waste pickup.[9] Do not attempt to dispose of
the chemical waste yourself.

Quantitative Data Summary

Parameter Value/information Source
DOT Hazard Class 8 (Corrosive Liquid) [6][8]
Subsidiary Hazard Class 6.1 (Toxic) [8]

UN Number UN2922 [8]

N , 148 - 150°C /298 - 302 °F @
Boiling Point [8]
760 mmHg
Flash Point >110°C/> 230 °F [8]
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Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Bromochloroacetonitrile.
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Bromochloroacetonitrile Disposal Workflow

Preparation & Handling
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Caption: Disposal workflow for Bromochloroacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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